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Compound of Interest

Compound Name: 2-iodobenzenesulfonic Acid

Cat. No.: B1303414 Get Quote

Essential Safety and Handling Guide for 2-
Iodobenzenesulfonic Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling corrosive materials like 2-iodobenzenesulfonic Acid.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans to facilitate the safe handling of this compound.

Chemical Identifier:

Name: 2-Iodobenzenesulfonic Acid

CAS Number: 63059-25-6[1][2]

Molecular Formula: C₆H₅IO₃S[1]

Hazard Identification and Classification
2-Iodobenzenesulfonic acid is a corrosive solid that can cause severe skin burns and eye

damage.[1][3] It may also be corrosive to metals.[3][4]
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Hazard Class Category Hazard Statement

Corrosive to metals Category 1
H290: May be corrosive to

metals[3]

Skin corrosion/irritation Category 1C
H314: Causes severe skin

burns and eye damage[3]

Serious eye damage/eye

irritation
Category 1

H314: Causes severe skin

burns and eye damage[3]

Specific target organ toxicity,

single exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
When handling 2-iodobenzenesulfonic acid, a comprehensive selection of personal

protective equipment is crucial to prevent exposure.[5][6][7]
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Protection Type Recommended Equipment Specification

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn in conjunction with

goggles, especially when there

is a risk of splashing.[5][6]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or PVC

gloves are recommended.[7]

Regularly inspect gloves for

any signs of degradation or

puncture.

Body Protection
Chemical-resistant apron or

lab coat

Should be worn over personal

clothing to protect against

splashes and spills.[5][6]

Respiratory Protection NIOSH-approved respirator

A respirator with an

appropriate cartridge for

organic vapors and acid gases

should be used if working

outside of a fume hood or if

dust is generated.[7]

Foot Protection Closed-toe shoes

Ensure shoes are made of a

material that resists chemical

penetration.[5]

Safe Handling and Operational Plan
A systematic approach to handling 2-iodobenzenesulfonic acid is essential to minimize risks.

The following workflow outlines the key steps for safe handling from preparation to disposal.
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Workflow for Handling 2-Iodobenzenesulfonic Acid

Preparation

Handling

Decontamination & Spill Control

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Area (Fume Hood)

Carefully Weigh Solid

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces Neutralize and Absorb Spills

In case of spill

Segregate as Halogenated Organic Waste

Store in a Labeled, Closed Container

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Experimental Protocol for Safe Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-iodobenzenesulfonic acid before

commencing any work.[5]

Ensure a properly functioning chemical fume hood is available.[8]

Put on all required personal protective equipment as outlined in the PPE table.[5]

Have an emergency eyewash station and safety shower readily accessible.[6]

Handling:

Conduct all manipulations of 2-iodobenzenesulfonic acid within a chemical fume hood to

minimize inhalation exposure.[8]

When weighing the solid, use a draft shield or a balance inside the fume hood to prevent

the dispersal of dust.

Handle containers carefully to avoid damage and potential leaks.[6]

If mixing with water, slowly add the acid to the water, never the other way around, to avoid

a violent exothermic reaction.[9]

Spill Response:

In the event of a small spill, carefully neutralize it with a suitable agent like sodium

bicarbonate.

Absorb the neutralized spill with an inert material (e.g., vermiculite, sand).

Place the absorbed material into a sealed, labeled container for proper disposal.

For large spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan
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Proper disposal of 2-iodobenzenesulfonic acid and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Categorization: 2-Iodobenzenesulfonic acid is a halogenated organic compound.

[10]

Segregation: It is imperative to collect and store halogenated organic waste separately from

non-halogenated waste streams.[10][11][12] Mixing these waste types can lead to

significantly higher disposal costs.[12]

Containerization:

Use a designated, properly labeled, and leak-proof container for halogenated organic

waste.

The container should be kept closed except when adding waste.[11]

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials.

Disposal Method: Halogenated organic wastes are typically disposed of via incineration at a

licensed hazardous waste facility.[10] Follow all local, state, and federal regulations for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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